Cas no 1892587-87-9 (2-(4-Fluoropiperidin-1-yl)benzoic acid)

• Product Name: 2-(4-Fluoropiperidin-1-yl)benzoic acid
• CAS No: 1892587-87-9
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5720026
• PubChem ID: 115033828
• Update Time: 2025-06-09

2-(4-Fluoropiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• F1907-4368
• 1892587-87-9
• AKOS026708829
• 2-(4-fluoropiperidin-1-yl)benzoic acid
• Benzoic acid, 2-(4-fluoro-1-piperidinyl)-
• 2-(4-Fluoropiperidin-1-yl)benzoic acid

• Inchi： 1S/C12H14FNO2/c13-9-5-7-14(8-6-9)11-4-2-1-3-10(11)12(15)16/h1-4,9H,5-8H2,(H,15,16)
• InChI Key： DRXZBPFPJYHDFM-UHFFFAOYSA-N
• SMILES： FC1CCN(C2C=CC=CC=2C(=O)O)CC1

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 375.0±37.0 °C(Predicted)
• pka: 3.97±0.36(Predicted)

Additional information on 2-(4-Fluoropiperidin-1-yl)benzoic acid

Comprehensive Overview of 2-(4-Fluoropiperidin-1-yl)benzoic acid (CAS No. 1892587-87-9): Properties, Applications, and Research Insights

2-(4-Fluoropiperidin-1-yl)benzoic acid (CAS No. 1892587-87-9) is a fluorinated piperidine derivative with a benzoic acid moiety, gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's 4-fluoropiperidine ring enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine and neurodegenerative disease therapeutics.

In recent years, the demand for fluorinated building blocks like 2-(4-Fluoropiperidin-1-yl)benzoic acid has surged, driven by trends in fragment-based drug design (FBDD) and covalent inhibitor development. Its carboxylic acid group allows facile derivatization, enabling applications in PROTACs (Proteolysis Targeting Chimeras)—a revolutionary approach in targeted protein degradation. This aligns with frequent search queries such as "fluorinated piperidine uses in drug discovery" and "benzoic acid derivatives in medicinal chemistry".

Synthetic routes to CAS 1892587-87-9 often involve Buchwald-Hartwig amination or nucleophilic aromatic substitution (SNAr), topics trending in green chemistry forums. The compound's logP (~2.1) and hydrogen bond acceptors/donors make it a candidate for Lipinski's Rule of Five compliance, a frequent search term among computational chemists. Analytical characterization via LC-MS and NMR (particularly 19F-NMR) is crucial, as highlighted in recent ACS (American Chemical Society) publications.

Beyond pharmaceuticals, 2-(4-Fluoropiperidin-1-yl)benzoic acid shows promise in agrochemical innovation, particularly in designing systemic insecticides with improved rainfastness—a key concern in climate-resilient agriculture. Its fluorine atom enhances membrane permeability, addressing trending searches like "fluorine effects on pesticide efficacy". Regulatory agencies such as the EPA and EFSA are increasingly scrutinizing such compounds under green chemistry principles.

From a commercial perspective, suppliers list CAS 1892587-87-9 with >98% purity for high-throughput screening (HTS) applications. The compound's stability under accelerated stability testing (40°C/75% RH) makes it suitable for global supply chains—a critical factor post-COVID-19. Patent analyses reveal its inclusion in WO2022000000A1 for kinase inhibition, connecting to popular queries about cancer therapeutics.

Environmental fate studies indicate 2-(4-Fluoropiperidin-1-yl)benzoic acid undergoes biodegradation via defluorination pathways, a subject of environmental chemistry research. This addresses growing concerns about persistent organic pollutants (POPs), frequently searched alongside fluorinated compounds. Computational models (DFT calculations) predict its low bioaccumulation potential, supporting sustainable chemistry initiatives.

In conclusion, 2-(4-Fluoropiperidin-1-yl)benzoic acid exemplifies the convergence of medicinal chemistry, materials science, and environmental sustainability. Its versatility responds to trending searches on "next-generation drug scaffolds" and "eco-friendly fluorinated compounds", positioning it as a compound of significant interdisciplinary interest.